N-((3-methoxytetrahydrothiophen-3-yl)methyl)-2,2-diphenylacetamide

• IUPAC Name: N-[(3-methoxythiolan-3-yl)methyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C20H23NO2S/c1-23-20(12-13-24-15-20)14-21-19(22)18(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,18H,12-15H2,1H3,(H,21,22)
• InChI Key: MLESFIMUUTWZIE-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSC1)CNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H23NO2S
• Molecular Weight: 341.5 g/mol
• CAS No.: 1448029-38-6

Description

N-((3-methoxytetrahydrothiophen-3-yl)methyl)-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C20H23NO2S and its molecular weight is 341.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Research Applications Based on Related Compounds

1. Anesthetic and Analgesic Applications

Compounds like ketamine, which share functional groups or structural similarities with the query compound, are known for their anesthetic and analgesic properties. Research into ketamine and its metabolites has highlighted its potential beyond anesthesia, into areas such as anti-inflammatory and antidepressant effects, suggesting a broad scope for neurological and psychiatric applications (Zanos et al., 2018).

2. Neuroprotective Effects

Studies on various compounds have also delved into neuroprotection, where specific chemical agents have shown promise in protecting neural structures from damage or promoting recovery after injury. This is particularly relevant in the context of central nervous system injuries or diseases, highlighting a potential research application for compounds with similar chemical structures or activities (Peltoniemi et al., 2016).

3. Antidepressant and Anti-addictive Properties

The rapid-acting antidepressant effects of ketamine, for instance, open up new avenues for the treatment of mood disorders and addiction. The mechanism underlying these effects, involving glutamatergic modulation, suggests potential research applications for N-((3-methoxytetrahydrothiophen-3-yl)methyl)-2,2-diphenylacetamide in exploring new treatments for depression and substance use disorders (Ivan Ezquerra-Romano et al., 2018).